
Commercial Suppliers and Technical
Applications of 1,4-

Bis(diphenylphosphino)butane (dppb)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,4-Bis(diphenylphosphino)butane

Cat. No.: B1266417 Get Quote

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
1,4-Bis(diphenylphosphino)butane, commonly abbreviated as dppb, is a bidentate

phosphine ligand of significant importance in organometallic chemistry and catalysis. Its

molecular structure, featuring a flexible four-carbon backbone connecting two

diphenylphosphine groups, allows it to form stable chelate complexes with various transition

metals, particularly palladium. This property makes dppb a crucial component in a wide array of

catalytic cross-coupling reactions, which are fundamental transformations in the synthesis of

pharmaceuticals, agrochemicals, and advanced materials. This technical guide provides a

comprehensive overview of the commercial availability of dppb, a detailed experimental

protocol for a representative catalytic application, and a visualization of its role in the catalytic

cycle.

Commercial Availability of 1,4-
Bis(diphenylphosphino)butane
A variety of chemical suppliers offer 1,4-Bis(diphenylphosphino)butane, with purities and

quantities suitable for both research and development as well as larger-scale manufacturing.

The following table summarizes the offerings from several prominent suppliers. Pricing

information is subject to change and should be verified on the respective company's website.
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Supplier
Product
Name/Number

Purity
Available
Quantities

Sigma-Aldrich

1,4-

Bis(diphenylphosphin

o)butane

98% 5 g, 25 g

Thermo Scientific

Chemicals (Alfa

Aesar)

1,4-

Bis(diphenylphosphin

o)butane

97% 5 g, 25 g

Strem Chemicals

1,4-

Bis(diphenylphosphin

o)butane, 98% DPPB

98% 2 g, 10 g, 50 g

Chemsavers, Inc.

1,4-

Bis(diphenylphosphin

o)butane, 98%

98% 25 g

Santa Cruz

Biotechnology

1,4-

Bis(diphenylphosphin

o)butane

≥98% Inquire

Ereztech

1,4-

Bis(diphenylphosphin

o)butane

98%+ Inquire

Application in Catalysis: The Negishi Cross-
Coupling Reaction
1,4-Bis(diphenylphosphino)butane is a versatile ligand for palladium-catalyzed cross-

coupling reactions, including Suzuki-Miyaura, Stille, Sonogashira, and Negishi couplings. The

dppb ligand enhances the stability and activity of the palladium catalyst, facilitating the key

steps of the catalytic cycle. The palladium complex bearing the dppb ligand, Dichloro[1,4-
bis(diphenylphosphino)butane]palladium(II) or PdCl2(dppb), is a commercially available

precatalyst often used in these transformations.[1][2]

Experimental Protocol: Negishi Cross-Coupling
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The following is a representative experimental procedure for a Negishi cross-coupling reaction,

a powerful carbon-carbon bond-forming reaction that couples an organozinc compound with an

organic halide.[3]

Reaction: Formation of an Aryl-Aryl Bond

Materials:

Aryl bromide (1.0 eq)

Organozinc reagent (e.g., arylzinc chloride, 1.2 eq)

Dichloro[1,4-bis(diphenylphosphino)butane]palladium(II) [PdCl2(dppb)] (0.02 - 0.05 eq)

Anhydrous tetrahydrofuran (THF)

Apparatus for inert atmosphere (e.g., Schlenk line or glovebox)

Procedure:

Preparation of the Reaction Vessel: An oven-dried round-bottom flask equipped with a

magnetic stir bar and a reflux condenser is placed under an inert atmosphere of nitrogen or

argon.

Addition of Reagents: To the flask are added the aryl bromide (1.0 eq) and the palladium

catalyst, Dichloro[1,4-bis(diphenylphosphino)butane]palladium(II) (0.02 - 0.05 eq).

Solvent Addition: Anhydrous THF is added to dissolve the solids. The mixture is stirred at

room temperature.

Addition of the Organozinc Reagent: The organozinc reagent (1.2 eq), as a solution in THF,

is added dropwise to the reaction mixture at room temperature.

Reaction: The reaction mixture is heated to reflux (approximately 65 °C) and stirred for 12-24

hours, or until the reaction is complete as monitored by an appropriate technique (e.g., TLC,

GC-MS, or LC-MS).

Workup:
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The reaction mixture is cooled to room temperature and quenched by the slow addition of

a saturated aqueous solution of ammonium chloride (NH4Cl).

The aqueous layer is extracted with a suitable organic solvent (e.g., ethyl acetate or

diethyl ether).

The combined organic layers are washed with brine, dried over anhydrous sodium sulfate

(Na2SO4) or magnesium sulfate (MgSO4), and filtered.

Purification: The solvent is removed under reduced pressure, and the crude product is

purified by flash column chromatography on silica gel to afford the desired biaryl product.

Catalytic Cycle and the Role of dppb
The catalytic cycle of a palladium-catalyzed cross-coupling reaction, such as the Negishi

coupling, involves three main steps: oxidative addition, transmetalation, and reductive

elimination. The bidentate dppb ligand plays a crucial role in stabilizing the palladium center

and promoting these elementary steps.
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Figure 1: Catalytic Cycle of a Negishi Cross-Coupling Reaction with a dppb Ligand
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Figure 1: Catalytic Cycle of a Negishi Cross-Coupling Reaction with a dppb Ligand

Explanation of the Catalytic Cycle:

Oxidative Addition: The active Pd(0) catalyst, coordinated to the dppb ligand, reacts with the

organic halide (R-X) in an oxidative addition step. This forms a Pd(II) intermediate where

both the organic group (R) and the halide (X) are bonded to the palladium center. The

electron-donating nature of the dppb ligand facilitates this step.

Transmetalation: The organozinc reagent (R'-ZnX) then undergoes transmetalation with the

Pd(II) complex. The organic group from the organozinc reagent (R') replaces the halide on

the palladium center, forming a diorganopalladium(II) intermediate.

Reductive Elimination: The final step is reductive elimination, where the two organic groups

(R and R') are coupled together to form the new carbon-carbon bond (R-R'). This step
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regenerates the Pd(0) catalyst, which can then re-enter the catalytic cycle. The steric bulk

and bite angle of the dppb ligand are crucial in promoting this final, product-forming step.

Conclusion
1,4-Bis(diphenylphosphino)butane is an indispensable ligand in modern synthetic organic

chemistry, particularly for palladium-catalyzed cross-coupling reactions. Its commercial

availability from a range of suppliers makes it readily accessible for researchers and drug

development professionals. A thorough understanding of its role in the catalytic cycle and the

availability of robust experimental protocols are essential for its effective application in the

synthesis of complex organic molecules. The information provided in this guide serves as a

valuable resource for scientists leveraging the power of dppb in their synthetic endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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